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Compound of Interest

Compound Name: IR-117-17

Cat. No.: B15574847 Get Quote

Essential Safety and Handling Guide for IR-117-
17
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of IR-117-17, an ionizable cationic amino lipid critical

in the formulation of lipid nanoparticles (LNPs) for advanced drug delivery systems.

IR-117-17 is a key component in the development of nebulized mRNA delivery formulations,

particularly targeting the lungs.[1][2][3][4][5] As a biodegradable lipid, it is designed to minimize

accumulation upon repeated dosing.[1] This guide provides essential, immediate safety and

logistical information to ensure the safe and effective use of IR-117-17 in a laboratory setting.

This product is intended for research use only and is not for human or veterinary use.[1][2]

Key Safety and Logistical Information
A thorough understanding of the properties of IR-117-17 is crucial for its safe handling. The

following table summarizes key quantitative data for this compound.
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Property Value Source

CAS Number 2940241-38-1 [2]

Molecular Formula C₅₉H₁₁₀N₂O₅ [2][3]

Molecular Weight 927.5 g/mol [2][3]

Appearance A 25 mg/ml solution in ethanol [2]

Solubility
Soluble in Ethanol and

Chloroform
[2]

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)
Given the nature of IR-117-17 and its use in forming lipid nanoparticles, a comprehensive

approach to personal protective equipment is mandatory. The following PPE is required to

minimize exposure and ensure personal safety.

PPE Category Required Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

Consider double-gloving for enhanced

protection.

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially when handling the material outside of

a fume hood or when there is a risk of

aerosolization.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to maintain a safe laboratory environment

when working with IR-117-17.
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1. Preparation and Acclimatization:

Before use, allow the vial of IR-117-17 to warm to room temperature.

Ensure all necessary PPE is correctly donned before opening the container.

Prepare your workspace in a well-ventilated area, preferably within a chemical fume hood.

2. Aliquoting and Dilution:

As IR-117-17 is typically supplied in an ethanol solution, be mindful of the flammability of the

solvent.

Use calibrated micropipettes with filtered tips to accurately measure and transfer the desired

volume.

When diluting, add the IR-117-17 solution to the diluent to avoid splashing.

3. Lipid Nanoparticle Formulation:

The formulation of lipid nanoparticles involves mixing IR-117-17 with other lipids and the

cargo (e.g., mRNA).

This process may involve the use of microfluidic devices or other specialized equipment.

Ensure you are fully trained on the operation of any equipment before commencing.

All steps of the LNP formulation should be conducted within a fume hood to minimize

inhalation exposure.

4. Post-Handling and Decontamination:

After handling, wipe down all surfaces and equipment with a suitable disinfectant or cleaning

agent.

Remove and dispose of gloves and any other disposable PPE in the appropriate waste

stream.

Wash hands thoroughly with soap and water after removing PPE.
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Disposal Plan
Proper disposal of IR-117-17 and any associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Unused IR-117-17 should be disposed of as hazardous chemical waste.

Do not pour down the drain.

Contaminated Materials: All disposable materials that have come into contact with IR-117-
17, such as pipette tips, tubes, and gloves, should be collected in a designated hazardous

waste container.

Waste Collection: Ensure all waste containers are clearly labeled with the contents and

associated hazards.

Institutional Guidelines: Follow all local, state, and federal regulations, as well as your

institution's specific guidelines for hazardous waste disposal.

Experimental Workflow and Safety Diagram
To visually represent the handling and safety procedures, the following diagrams illustrate the

key relationships and workflows.
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Caption: A flowchart illustrating the sequential steps for the safe handling of IR-117-17, from

preparation to post-handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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